Cas no 25018-27-3 (Trehalose octaacetate)

• Product Name: Trehalose octaacetate
• CAS No: 25018-27-3
• MF: C₂₈H₃₈O₁₉
• MW: 678.5899310112
• CID: 269331
• PubChem ID: 345998
• Update Time: 2025-04-19

Trehalose octaacetate Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl, 2,3,4,6-tetraacetate
• [3,4,5-triacetyloxy-6-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• TREHALOSE OCTAACETATE
• 2,3,4,6-Tetra-O-acetylhexopyranosyl 2,3,4,6-tetra-O-acetylhexopyranoside
• Kojibiose peracetate
• HWDSLHMSWAHPBA-UHFFFAOYSA-N
• 25018-27-3
• [3, 4, 5-triacetyloxy-6-[3, 4, 5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• NSC-403987
• DTXSID60323429
• NSC403987
• 2,3,4,6-Tetra-O-acetylhexopyranosyl 2,3,4,6-tetra-O-acetylhexopyranoside #
• TREHALOSE, OCTAACETATE
• SCHEMBL23651802
• Trehalose octaacetate

• Inchi： 1S/C28H38O19/c1-11(29)37-9-19-21(39-13(3)31)23(41-15(5)33)25(43-17(7)35)27(45-19)47-28-26(44-18(8)36)24(42-16(6)34)22(40-14(4)32)20(46-28)10-38-12(2)30/h19-28H,9-10H2,1-8H3
• InChI Key： HWDSLHMSWAHPBA-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 678.20100
• Monoisotopic Mass: 678.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 47
• Rotatable Bond Count: 20
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.37
• Boiling Point: 657.3°Cat760mmHg
• Flash Point: 270.5°C
• Refractive Index: 1.507
• PSA: 238.09000
• LogP: -0.83080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds